Cas no 851940-83-5 (2-{8-(4-ethylpiperazin-1-yl)methyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetamide)

• Product Name: 2-{8-(4-ethylpiperazin-1-yl)methyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetamide
• CAS No: 851940-83-5
• MF: C₁₆H₂₆N₇O₃
• MW: 364.422742366791
• CID: 6146618
• PubChem ID: 74580994
• Update Time: 2025-09-23

2-{8-(4-ethylpiperazin-1-yl)methyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{8-(4-ethylpiperazin-1-yl)methyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetamide
• 851940-83-5

• Inchi： 1S/C16H25N7O3/c1-4-21-5-7-22(8-6-21)10-12-18-14-13(23(12)9-11(17)24)15(25)20(3)16(26)19(14)2/h13H,4-10H2,1-3H3,(H-,17,24)/p+1
• InChI Key： PCCWDMVLCOHPLL-UHFFFAOYSA-O
• SMILES： O=C1C2C(N(C)C(N1C)=O)=NC(CN1CCN(CC)CC1)=[N+]2CC(N)=O

Computed Properties

• Exact Mass: 364.20971272g/mol
• Monoisotopic Mass: 364.20971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 106Ų